Cas no 1171880-59-3 (N-(2-methanesulfonylphenyl)adamantane-1-carboxamide)

• Product Name: N-(2-methanesulfonylphenyl)adamantane-1-carboxamide
• CAS No: 1171880-59-3
• MF: C₁₈H₂₃NO₃S
• MW: 333.445123910904
• CID: 5457115
• PubChem ID: 44016574
• Update Time: 2025-05-22

N-(2-methanesulfonylphenyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(Methylsulfonyl)phenyl]tricyclo[3.3.1.13,7]decane-1-carboxamide
• F2890-0308
• N-(2-methylsulfonylphenyl)adamantane-1-carboxamide
• (3r,5r,7r)-N-(2-(methylsulfonyl)phenyl)adamantane-1-carboxamide
• AKOS024475332
• VU0505156-1
• N-(2-methanesulfonylphenyl)adamantane-1-carboxamide
• 1171880-59-3

• Inchi： 1S/C18H23NO3S/c1-23(21,22)16-5-3-2-4-15(16)19-17(20)18-9-12-6-13(10-18)8-14(7-12)11-18/h2-5,12-14H,6-11H2,1H3,(H,19,20)
• InChI Key： FYWUBSGXCQREGR-UHFFFAOYSA-N
• SMILES： C12(C(NC3=CC=CC=C3S(C)(=O)=O)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 333.14
• Monoisotopic Mass: 333.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.309±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.0±42.0 °C(Predicted)
• pka: 13.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-methanesulfonylphenyl)adamantane-1-carboxamide

Comprehensive Overview of N-(2-methanesulfonylphenyl)adamantane-1-carboxamide (CAS No. 1171880-59-3)

N-(2-methanesulfonylphenyl)adamantane-1-carboxamide (CAS No. 1171880-59-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique adamantane backbone and methanesulfonylphenyl moiety, exhibits intriguing physicochemical properties. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule therapeutics and high-performance materials.

The adamantane group in N-(2-methanesulfonylphenyl)adamantane-1-carboxamide contributes to its remarkable stability and lipophilicity, making it a candidate for drug discovery projects targeting central nervous system (CNS) disorders. Recent studies highlight the compound's potential in modulating protein-protein interactions, a hot topic in precision medicine and targeted therapy development. Its structural features align with current trends in fragment-based drug design, where researchers seek compounds with optimal molecular rigidity and bioavailability.

From a synthetic chemistry perspective, CAS No. 1171880-59-3 represents an interesting case study in heterocyclic compound synthesis. The incorporation of both sulfonyl and carboxamide functionalities offers multiple sites for further derivatization, addressing the pharmaceutical industry's need for versatile scaffolds. This characteristic has led to its exploration in combinatorial chemistry libraries, particularly for targets requiring three-dimensional molecular architectures - a key focus area in modern drug discovery.

The materials science community has also shown interest in N-(2-methanesulfonylphenyl)adamantane-1-carboxamide due to its potential in creating advanced polymeric materials. The compound's rigid structure could contribute to enhanced thermal stability in specialty polymers, addressing industry demands for high-temperature resistant materials. Recent patent literature suggests applications in electronic materials, where its unique electronic properties may benefit organic semiconductor development.

Analytical characterization of CAS No. 1171880-59-3 presents interesting challenges and opportunities. Advanced techniques like NMR crystallography and high-resolution mass spectrometry are being employed to fully understand its solid-state behavior and solution-phase dynamics. These studies contribute valuable data to the growing field of structure-property relationship analysis, particularly for complex polycyclic systems.

In the context of green chemistry, researchers are investigating sustainable synthetic routes to N-(2-methanesulfonylphenyl)adamantane-1-carboxamide. Current efforts focus on catalytic methods and atom-economical transformations to produce this compound, aligning with the pharmaceutical industry's push toward environmentally friendly synthesis. These developments address frequently searched topics like green chemistry in drug manufacturing and sustainable pharmaceutical production.

The compound's stability profile makes it suitable for various formulation studies, particularly in addressing drug delivery challenges. Its balanced lipophilicity suggests potential for blood-brain barrier penetration, a property highly sought after in neuropharmaceutical development. Formulation scientists are exploring its compatibility with nanocarrier systems, responding to the growing interest in targeted drug delivery technologies.

From a regulatory perspective, N-(2-methanesulfonylphenyl)adamantane-1-carboxamide has attracted attention in pharmaceutical impurity profiling. Its structural characteristics make it a relevant marker compound for analytical method development, particularly in stability-indicating assays. This application addresses quality control challenges in drug manufacturing, a critical concern for regulatory agencies worldwide.

Recent computational studies have modeled the molecular interactions of CAS No. 1171880-59-3 with various biological targets. These in silico investigations leverage the compound's unique geometry to explore novel binding modes, contributing to the field of computer-aided drug design. Such studies respond to the increasing integration of artificial intelligence in drug discovery, a trending topic in pharmaceutical research.

The commercial availability of N-(2-methanesulfonylphenyl)adamantane-1-carboxamide has expanded its use in high-throughput screening campaigns. Its inclusion in diverse compound libraries reflects the growing recognition of three-dimensional diversity in lead identification. This trend aligns with current industry movements toward exploring underrepresented chemical space in drug discovery programs.

Looking forward, CAS No. 1171880-59-3 continues to present exciting research opportunities across multiple disciplines. Its unique structural features position it as a valuable tool for addressing current challenges in medicinal chemistry, materials science, and analytical method development. As research progresses, this compound may yield innovative solutions to complex problems in these fields, making it a compound worth watching in the coming years.